4'-chloro-1'-(3-chlorobenzyl)-1,1''-dimethyl-1H,1'H,1''H-4,3':5',4''-terpyrazole

• IUPAC Name: 4-chloro-1-[(3-chlorophenyl)methyl]-3,5-bis(1-methylpyrazol-4-yl)pyrazole
• InChI: InChI=1S/C18H16Cl2N6/c1-24-10-13(7-21-24)17-16(20)18(14-8-22-25(2)11-14)26(23-17)9-12-4-3-5-15(19)6-12/h3-8,10-11H,9H2,1-2H3
• InChI Key: VBVZVSVOZQPBLI-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)C2=C(C(=NN2CC3=CC(=CC=C3)Cl)C4=CN(N=C4)C)Cl
• Molecular Formula: C18H16Cl2N6
• Molecular Weight: 387.3 g/mol

Description

4'-Chloro-1'-(3-chlorobenzyl)-1,1''-dimethyl-1H,1'H,1''H-4,3':5',4''-terpyrazole is a chemical compound that has gained significant attention in scientific research in recent years. This compound is a terpyrazole derivative that has been synthesized using various methods. Its unique chemical structure has led to its use in various scientific research applications, including biological and medicinal research. In

Mechanism of Action

The mechanism of action of 4'-chloro-1'-(3-chlorobenzyl)-1,1''-dimethyl-1H,1'H,1''H-4,3':5',4''-terpyrazole is not yet fully understood. However, it has been suggested that this compound may exert its antitumor activity by inducing apoptosis in cancer cells. It has also been proposed that this compound may inhibit the growth of bacteria and fungi by disrupting their cell membranes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been studied in various in vitro and in vivo models. This compound has been found to exhibit cytotoxicity against cancer cells, with minimal toxicity to normal cells. It has also been shown to have antibacterial and antifungal properties. Additionally, this compound has been found to have neuroprotective effects in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

The advantages of using 4'-chloro-1'-(3-chlorobenzyl)-1,1''-dimethyl-1H,1'H,1''H-4,3':5',4''-terpyrazole in lab experiments include its potent antitumor activity, antibacterial and antifungal properties, and neuroprotective effects. However, the limitations of using this compound in lab experiments include its complex synthesis method and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of 4'-chloro-1'-(3-chlorobenzyl)-1,1''-dimethyl-1H,1'H,1''H-4,3':5',4''-terpyrazole. One possible direction is to further investigate its potential use in the treatment of Alzheimer's disease. Another direction is to study its mechanism of action in more detail, which could lead to the development of more potent analogs. Additionally, this compound could be studied for its potential use in the treatment of other diseases, such as bacterial and fungal infections.

Scientific Research Applications

4'-Chloro-1'-(3-chlorobenzyl)-1,1''-dimethyl-1H,1'H,1''H-4,3':5',4''-terpyrazole has been used in various scientific research applications, including biological and medicinal research. This compound has been found to exhibit potent antitumor activity against several cancer cell lines. It has also been shown to have antibacterial and antifungal properties. Additionally, this compound has been studied for its potential use in the treatment of Alzheimer's disease.